Hydrogen-Bond Donor Advantage of N1-H
The N1-H proton in the target compound provides a single hydrogen-bond donor (HBD count = 1), whereas the 1-phenyl analog (CAS 393845-64-2) has zero HBDs . This difference is critical for hinge-region hydrogen bonding in kinases where a donor-acceptor pair is required. The 1-benzyl analog (CID 8056641) also lacks an N1-H donor, making the target compound distinct among its closest structural neighbors.
1-Phenyl analog HBD = 0
1-Benzyl analog HBD = 0
| Evidence Dimension | Hydrogen-bond donor (HBD) count |
|---|---|
| Target Compound Data | HBD count = 1 |
| Comparator Or Baseline | 1-Phenyl analog (CAS 393845-64-2): HBD count = 0; 1-Benzyl analog (CID 8056641): HBD count = 0 |
| Quantified Difference | The target compound is the only analog in the set with H-bond donor capability at N1 |
| Conditions | Calculated from chemical structure; data from chem960.com |
Why This Matters
For kinase inhibitor design, a hydrogen-bond donor at the hinge-binding position is often essential for potency and selectivity, making N1-unsubstituted analogs irreplaceable in certain target engagement profiles.
